(1R,2R)-1,2-bis(3,5-bis(trifluoromethyl)phenyl)ethane-1,2-diamine
Catalog No.
S16157922
CAS No.
M.F
C18H12F12N2
M. Wt
484.3 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
(1R,2R)-1,2-bis(3,5-bis(trifluoromethyl)phenyl)ethane-1,2-diamine
IUPAC Name
(1R,2R)-1,2-bis[3,5-bis(trifluoromethyl)phenyl]ethane-1,2-diamine
Molecular Formula
C18H12F12N2
Molecular Weight
484.3 g/mol
InChI
InChI=1S/C18H12F12N2/c19-15(20,21)9-1-7(2-10(5-9)16(22,23)24)13(31)14(32)8-3-11(17(25,26)27)6-12(4-8)18(28,29)30/h1-6,13-14H,31-32H2/t13-,14-/m1/s1
InChI Key
CZDGGXDMTHHZHQ-ZIAGYGMSSA-N
Canonical SMILES
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)C(C(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)N)N
Isomeric SMILES
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)[C@H]([C@@H](C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)N)N
XLogP3
4.9
Hydrogen Bond Acceptor Count
14
Hydrogen Bond Donor Count
2
Exact Mass
484.0808863 g/mol
Monoisotopic Mass
484.0808863 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-15
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